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Compound of Interest

Compound Name:
2,3-dimethyl-N-[(oxolan-3-

yl)methyl]aniline

CAS No.: 1021054-21-6

Cat. No.: B6579940

Get Quote

For researchers, scientists, and professionals in drug development, the precise and

unambiguous naming of chemical structures is a foundational pillar of scientific communication.

The substituted aniline scaffold is a critical pharmacophore and a versatile synthetic

intermediate found in a vast range of therapeutic agents, dyes, and polymers.[1][2][3]

Derivatives of 2,3-dimethylaniline, in particular, serve as crucial building blocks in the synthesis

of pharmaceuticals like Mefenamic Acid and agrochemicals.[4] This guide provides an in-depth

exploration of the systematic International Union of Pure and Applied Chemistry (IUPAC)

nomenclature for N-substituted 2,3-dimethylaniline derivatives, explains the logic behind these

rules, and presents practical experimental workflows relevant to their synthesis and

characterization.

Part 1: Decoding the IUPAC Nomenclature
The IUPAC system provides a logical and systematic approach to naming organic compounds,

ensuring that a given name corresponds to a single, unique structure. For complex molecules

like N-substituted 2,3-dimethylaniline derivatives, the name is constructed by systematically

identifying the parent structure and all its substituents.
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The Parent Structure: Aniline and Its Derivatives
The foundation of the name is the parent amine. For an amino group (-NH₂) attached to a

benzene ring, IUPAC retains the common and widely used name "aniline" as the preferred

name.[5][6][7] When substituents are present on the benzene ring, their positions are indicated

by numbers. The carbon atom bearing the amino group is always assigned as locant '1'.[5][8]

For the core topic of this guide, the parent structure is aniline with two methyl groups on the

benzene ring.

Parent Hydride: Benzene

Principal Characteristic Group: Amine (-NH₂)

Parent Name: Aniline (or the systematic Benzenamine)[5]

Ring Substituents: Two methyl groups at positions 2 and 3.

Combining these elements gives the base name: 2,3-dimethylaniline. This compound is also

commonly known by the synonym 2,3-xylidine.[9][10]

N-Substitution: The Role of the 'N-' Locant
When one or more substituents are attached directly to the nitrogen atom of the amino group,

their location is specified using the italicized capital letter N- as a locant.[11][12] This is a critical

rule that removes ambiguity, distinguishing between substituents on the nitrogen versus

substituents on the aromatic ring.[11]

For a single substituent on nitrogen: The group is prefixed with N-.

For multiple, different substituents on nitrogen: Each group is prefixed with N- and they are

listed alphabetically.

For multiple, identical substituents on nitrogen: The prefix N,N- is used, followed by a

multiplier (di-, tri-, etc.) and the substituent name.[11]
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Assembling the Final IUPAC Name: A Step-by-Step
Logic
To construct the complete and correct IUPAC name, follow this systematic process:

Identify the Parent Amine: Recognize the 2,3-dimethylaniline core.

Identify N-Substituents: List all alkyl or aryl groups attached to the nitrogen atom.

Alphabetize All Substituents: Arrange all substituents (both the ring-substituted 'dimethyl' and

any N-substituents) in alphabetical order. Note that multipliers like 'di-' and 'tri-' are ignored

for alphabetization purposes.[12]

Construct the Name: Combine the alphabetized substituent names, preceded by their

appropriate locants (numbers for the ring, N- for the nitrogen), and append the parent name

"aniline".

Examples:

Structure
N-
Substituent(s)

Ring
Substituents

Alphabetical
Order

IUPAC Name

ethyl 2,3-dimethyl ethyl, methyl
N-ethyl-2,3-

dimethylaniline

two ethyl groups 2,3-dimethyl ethyl, methyl
N,N-diethyl-2,3-

dimethylaniline

ethyl, methyl 2,3-dimethyl
ethyl, methyl,

methyl

N-ethyl-N,2,3-

trimethylaniline

In the last example, the N-methyl group is combined with the two ring methyl groups to become

'trimethyl'. The locants (N,2,3) specify the position of each of the three methyl groups.

Visualization of Nomenclature Logic
The following diagram illustrates the decision-making process for naming a complex derivative,

such as N-ethyl-N-propyl-2,3-dimethylaniline.
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Start with Chemical Structure

Identify Parent Amine:
Benzene ring + NH group

=> Aniline

Identify Ring Substituents:
-CH3 at C2
-CH3 at C3

=> 2,3-dimethyl

Identify N-Substituents:
-CH2CH3 (ethyl)

-CH2CH2CH3 (propyl)

Alphabetize All Substituents:
(di)methyl, ethyl, propyl
=> ethyl, methyl, propyl

Assemble Final Name:
Prefix substituents with locants (N-, 2, 3)

and append parent name.

Final IUPAC Name:
N-ethyl-2,3-dimethyl-N-propylaniline

Click to download full resolution via product page

Caption: Logical workflow for deriving the IUPAC name of a substituted aniline.
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Part 2: Experimental Workflows
The synthesis and characterization of N-substituted 2,3-dimethylaniline derivatives are

common tasks in organic and medicinal chemistry. The protocols described below represent

robust, field-proven methodologies.

Synthesis: Reductive Amination
Reductive amination is a highly efficient and common method for preparing N-substituted

amines. This protocol details the N-ethylation of 2,3-dimethylaniline using acetaldehyde.

Objective: To synthesize N-ethyl-2,3-dimethylaniline.

Principle: The reaction proceeds in two stages within the same pot. First, the primary amine

(2,3-dimethylaniline) reacts with an aldehyde (acetaldehyde) to form an intermediate imine.

Second, a reducing agent, such as sodium triacetoxyborohydride (STAB), selectively reduces

the imine to the corresponding secondary amine without reducing the aldehyde. STAB is

chosen for its mildness and tolerance of slightly acidic conditions, which favor imine formation.

Materials:

2,3-Dimethylaniline (1.0 eq)

Acetaldehyde (1.2 eq)

Sodium triacetoxyborohydride (STAB) (1.5 eq)

Dichloromethane (DCM), anhydrous

Acetic acid (catalytic amount)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO₄)

Standard glassware for organic synthesis
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Step-by-Step Protocol:

Reaction Setup: To a round-bottom flask under a nitrogen atmosphere, add 2,3-

dimethylaniline (1.0 eq) and anhydrous dichloromethane.

Imine Formation: Add acetaldehyde (1.2 eq) and a catalytic amount of acetic acid to the

solution. Stir the mixture at room temperature for 30 minutes to facilitate the formation of the

iminium ion intermediate.

Reduction: Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

Causality Note: Portion-wise addition helps control any potential exotherm.

Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by Thin

Layer Chromatography (TLC) until the starting aniline is consumed (typically 2-4 hours).

Workup: Carefully quench the reaction by slowly adding saturated aqueous NaHCO₃

solution. Transfer the mixture to a separatory funnel.

Extraction: Separate the layers and extract the aqueous layer with DCM (2 x 20 mL).

Washing: Combine the organic layers and wash sequentially with water and then brine.

Trustworthiness Note: The brine wash helps to remove residual water from the organic

phase.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude

product.

Purification: Purify the crude product by flash column chromatography on silica gel to obtain

pure N-ethyl-2,3-dimethylaniline.

Characterization: NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) is an indispensable tool for the structural elucidation of

organic molecules. Both ¹H and ¹³C NMR would be used to confirm the identity and purity of the

synthesized product.
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Expected NMR Data: The chemical shifts (δ) are indicative of the electronic environment of the

nuclei.[13] N-alkylation will cause predictable changes in the spectra compared to the starting

material, 2,3-dimethylaniline.[9][14]

¹H NMR

(Proton)

Expected

Chemical Shift

(δ, ppm)

Multiplicity Integration Assignment

Aromatic Protons 6.6 - 7.2 Multiplet 3H Ar-H

N-H ~3.5 (variable) Broad singlet 1H N-H

N-CH₂ ~3.1 Quartet 2H N-CH₂-CH₃

Ar-CH₃ ~2.3 Singlet 3H Ar-CH₃ at C2

Ar-CH₃ ~2.1 Singlet 3H Ar-CH₃ at C3

N-CH₂-CH₃ ~1.2 Triplet 3H N-CH₂-CH₃

¹³C NMR (Carbon)
Expected Chemical Shift (δ,

ppm)
Assignment

Aromatic Carbons 110 - 150 6 signals for Ar-C

N-CH₂ ~45 N-CH₂-CH₃

Ar-CH₃ ~20 Ar-CH₃ at C2

Ar-CH₃ ~14 Ar-CH₃ at C3

N-CH₂-CH₃ ~15 N-CH₂-CH₃

Visualization of Experimental Workflow
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Start: Reactants
(2,3-Dimethylaniline, Aldehyde)

Reductive Amination
(Imine formation + Reduction)

Aqueous Workup
(Quench, Extract, Wash)

Purification
(Column Chromatography)

Characterization
(NMR, MS, IR)

Final Product:
Pure N-Substituted Derivative

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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